Cas no 865616-24-6 (N-3-(6-bromo-4-phenylquinolin-2-yl)phenylmethanesulfonamide)
N-3-(6-bromo-4-phenylquinolin-2-yl)phenylmethanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-3-(6-bromo-4-phenylquinolin-2-yl)phenylmethanesulfonamide
- Methanesulfonamide, N-[3-(6-bromo-4-phenyl-2-quinolinyl)phenyl]-
- 865616-24-6
- N-(3-(6-bromo-4-phenylquinolin-2-yl)phenyl)methanesulfonamide
- AKOS024608854
- N-[3-(6-bromo-4-phenylquinolin-2-yl)phenyl]methanesulfonamide
- F1590-0072
-
- Inchi: 1S/C22H17BrN2O2S/c1-28(26,27)25-18-9-5-8-16(12-18)22-14-19(15-6-3-2-4-7-15)20-13-17(23)10-11-21(20)24-22/h2-14,25H,1H3
- InChI Key: YBEQYKFCPSYLQX-UHFFFAOYSA-N
- SMILES: CS(NC1=CC=CC(C2C=C(C3=CC=CC=C3)C3C(N=2)=CC=C(Br)C=3)=C1)(=O)=O
Computed Properties
- Exact Mass: 452.01941g/mol
- Monoisotopic Mass: 452.01941g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 617
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- Density: 1.491±0.06 g/cm3(Predicted)
- Boiling Point: 605.3±65.0 °C(Predicted)
- pka: 7.49±0.10(Predicted)
N-3-(6-bromo-4-phenylquinolin-2-yl)phenylmethanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1590-0072-2μmol |
N-[3-(6-bromo-4-phenylquinolin-2-yl)phenyl]methanesulfonamide |
865616-24-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1590-0072-5μmol |
N-[3-(6-bromo-4-phenylquinolin-2-yl)phenyl]methanesulfonamide |
865616-24-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1590-0072-10μmol |
N-[3-(6-bromo-4-phenylquinolin-2-yl)phenyl]methanesulfonamide |
865616-24-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1590-0072-20μmol |
N-[3-(6-bromo-4-phenylquinolin-2-yl)phenyl]methanesulfonamide |
865616-24-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1590-0072-1mg |
N-[3-(6-bromo-4-phenylquinolin-2-yl)phenyl]methanesulfonamide |
865616-24-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1590-0072-2mg |
N-[3-(6-bromo-4-phenylquinolin-2-yl)phenyl]methanesulfonamide |
865616-24-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1590-0072-3mg |
N-[3-(6-bromo-4-phenylquinolin-2-yl)phenyl]methanesulfonamide |
865616-24-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1590-0072-4mg |
N-[3-(6-bromo-4-phenylquinolin-2-yl)phenyl]methanesulfonamide |
865616-24-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1590-0072-5mg |
N-[3-(6-bromo-4-phenylquinolin-2-yl)phenyl]methanesulfonamide |
865616-24-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1590-0072-10mg |
N-[3-(6-bromo-4-phenylquinolin-2-yl)phenyl]methanesulfonamide |
865616-24-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-3-(6-bromo-4-phenylquinolin-2-yl)phenylmethanesulfonamide Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on N-3-(6-bromo-4-phenylquinolin-2-yl)phenylmethanesulfonamide
Recent Advances in the Study of N-3-(6-bromo-4-phenylquinolin-2-yl)phenylmethanesulfonamide (CAS: 865616-24-6)
N-3-(6-bromo-4-phenylquinolin-2-yl)phenylmethanesulfonamide (CAS: 865616-24-6) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential therapeutic applications, particularly in the context of kinase inhibition and anticancer activity. This research brief synthesizes the latest findings on this compound, providing insights into its mechanism of action, pharmacological properties, and potential clinical applications.
Recent investigations have highlighted the role of N-3-(6-bromo-4-phenylquinolin-2-yl)phenylmethanesulfonamide as a potent inhibitor of specific kinases involved in cancer cell proliferation. In vitro studies demonstrate its ability to selectively target and inhibit key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in various malignancies. The compound's unique structural features, including the bromo-substituted quinoline core and the methanesulfonamide moiety, contribute to its high binding affinity and specificity.
Pharmacokinetic studies of 865616-24-6 have revealed favorable absorption and distribution profiles in preclinical models. The compound exhibits good oral bioavailability and demonstrates significant tumor penetration in xenograft models. These properties, combined with its manageable toxicity profile in animal studies, suggest its potential as a lead candidate for further drug development. Recent optimization efforts have focused on improving its metabolic stability and reducing potential off-target effects.
In the context of combination therapies, researchers have explored the synergistic effects of N-3-(6-bromo-4-phenylquinolin-2-yl)phenylmethanesulfonamide with existing chemotherapeutic agents. Preliminary data suggest that it may enhance the efficacy of certain DNA-damaging agents while potentially overcoming resistance mechanisms in refractory cancers. These findings open new avenues for developing targeted combination regimens in oncology.
Structural-activity relationship (SAR) studies have provided valuable insights into the molecular determinants of 865616-24-6's biological activity. Recent crystallographic data have elucidated its binding mode with target kinases, revealing key interactions that contribute to its inhibitory potency. This structural understanding is guiding the design of next-generation analogs with improved selectivity and reduced potential for drug resistance development.
As research progresses, N-3-(6-bromo-4-phenylquinolin-2-yl)phenylmethanesulfonamide continues to show promise as a versatile scaffold for drug discovery. Current efforts are focused on expanding its therapeutic applications beyond oncology, with preliminary investigations exploring its potential in inflammatory diseases and neurological disorders where kinase dysregulation plays a pathogenic role.
865616-24-6 (N-3-(6-bromo-4-phenylquinolin-2-yl)phenylmethanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)